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Sunitinib-d4 Sunitinib-d4
Brand Name: Vulcanchem
CAS No.: 1126721-79-6
VCID: VC0126786
InChI: InChI=1S/C22H27FN4O2/c1-5-27(6-2)10-9-24-22(29)20-13(3)19(25-14(20)4)12-17-16-11-15(23)7-8-18(16)26-21(17)28/h7-8,11-12,25H,5-6,9-10H2,1-4H3,(H,24,29)(H,26,28)/b17-12-/i9D2,10D2
SMILES: CCN(CC)CCNC(=O)C1=C(NC(=C1C)C=C2C3=C(C=CC(=C3)F)NC2=O)C
Molecular Formula: C22H27FN4O2
Molecular Weight: 402.5 g/mol

Sunitinib-d4

CAS No.: 1126721-79-6

Reference Standards

VCID: VC0126786

Molecular Formula: C22H27FN4O2

Molecular Weight: 402.5 g/mol

Sunitinib-d4 - 1126721-79-6

CAS No. 1126721-79-6
Product Name Sunitinib-d4
Molecular Formula C22H27FN4O2
Molecular Weight 402.5 g/mol
IUPAC Name 5-[(Z)-(5-fluoro-2-oxo-1H-indol-3-ylidene)methyl]-2,4-dimethyl-N-[1,1,2,2-tetradeuterio-2-(diethylamino)ethyl]-1H-pyrrole-3-carboxamide
Standard InChI InChI=1S/C22H27FN4O2/c1-5-27(6-2)10-9-24-22(29)20-13(3)19(25-14(20)4)12-17-16-11-15(23)7-8-18(16)26-21(17)28/h7-8,11-12,25H,5-6,9-10H2,1-4H3,(H,24,29)(H,26,28)/b17-12-/i9D2,10D2
Standard InChIKey WINHZLLDWRZWRT-IMVYMHHKSA-N
Isomeric SMILES [2H]C([2H])(C([2H])([2H])N(CC)CC)NC(=O)C1=C(NC(=C1C)/C=C\2/C3=C(C=CC(=C3)F)NC2=O)C
SMILES CCN(CC)CCNC(=O)C1=C(NC(=C1C)C=C2C3=C(C=CC(=C3)F)NC2=O)C
Canonical SMILES CCN(CC)CCNC(=O)C1=C(NC(=C1C)C=C2C3=C(C=CC(=C3)F)NC2=O)C
Synonyms N-[2-Diethylamino(ethyl-d4)]-5-[(Z)-(5-fluoro-1,2-dihydro-2-oxo-3H-indol-3-ylidene)methyl]-2,4-dimethyl-1H-pyrrole-3-carboxamide; Sutent-d4; SU-11248-d4;
PubChem Compound 25214490
Last Modified Nov 11 2021
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